Cas no 2548983-91-9 (3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one)
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2548983-91-9
- 3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one
- AKOS040726724
- F6761-2922
- 3-[2-[4-[(5-Methoxy-2-pyrimidinyl)oxy]-1-piperidinyl]-2-oxoethyl]-4(3H)-quinazolinone
-
- Inchi: 1S/C20H21N5O4/c1-28-15-10-21-20(22-11-15)29-14-6-8-24(9-7-14)18(26)12-25-13-23-17-5-3-2-4-16(17)19(25)27/h2-5,10-11,13-14H,6-9,12H2,1H3
- InChI Key: WJWGENGRGLSOOC-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(=O)N(CC(N2CCC(OC3=NC=C(OC)C=N3)CC2)=O)C=1
Computed Properties
- Exact Mass: 395.15935417g/mol
- Monoisotopic Mass: 395.15935417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 97.2Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 656.0±65.0 °C(Predicted)
- pka: 1.26±0.22(Predicted)
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6761-2922-2μmol |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one |
2548983-91-9 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2922-5μmol |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one |
2548983-91-9 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2922-10μmol |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one |
2548983-91-9 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2922-20μmol |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one |
2548983-91-9 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2922-1mg |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one |
2548983-91-9 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2922-2mg |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one |
2548983-91-9 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2922-3mg |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one |
2548983-91-9 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2922-4mg |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one |
2548983-91-9 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2922-5mg |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one |
2548983-91-9 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2922-10mg |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one |
2548983-91-9 | 10mg |
$79.0 | 2023-09-07 |
3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one
3-(2-{4-[(5-Methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one: A Comprehensive Overview
The compound with CAS No. 2548983-91-9, known as 3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a quinazolinone core, a piperidine ring, and a pyrimidine moiety. The presence of these structural elements contributes to its unique chemical properties and potential biological activities.
Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery, particularly in the development of anticancer agents. The quinazolinone moiety is known to exhibit potent anti-proliferative effects against various cancer cell lines. In this compound, the quinazolinone ring is further substituted with a piperidine group, which introduces additional flexibility and potentially enhances bioavailability. The piperidine ring is connected via an oxygen atom to a pyrimidine fragment, which itself carries a methoxy group at the 5-position. This arrangement suggests that the molecule may possess dual-targeting capabilities, making it a promising candidate for multi-modal therapeutic interventions.
The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and cyclizations. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings to optimize the production process. These methods not only improve yield but also ensure the formation of high-purity product, which is crucial for subsequent biological evaluations.
From a pharmacological perspective, this compound has demonstrated remarkable activity in preclinical models. Studies conducted in vitro have shown that it effectively inhibits key enzymes involved in cancer progression, such as protein kinase C (PKC) and cyclin-dependent kinases (CDKs). Furthermore, in vivo experiments using xenograft models have revealed significant tumor growth inhibition without causing substantial toxicity to normal tissues. These findings underscore its potential as a novel anticancer agent.
One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. For instance, it has been shown to disrupt the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various malignancies. This pathway modulation leads to apoptosis induction in cancer cells while sparing healthy cells due to its selective targeting mechanism. Such selectivity is a hallmark of effective chemotherapeutic agents and positions this compound as a strong contender for clinical development.
Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies reveal that it binds effectively to the active sites of several oncogenic proteins with high affinity. This computational analysis has been corroborated by experimental data, further validating its therapeutic potential.
In terms of structural optimization, researchers have explored various substituents on the pyrimidine and quinazolinone moieties to enhance potency and reduce off-target effects. For example, introducing electron-withdrawing groups on the pyrimidine ring has been shown to increase binding affinity to target proteins. These modifications highlight the versatility of this compound class and pave the way for future innovations in drug design.
Despite its promising profile, challenges remain in translating this compound into clinical practice. Issues such as scalability of synthesis and long-term safety profiles need to be addressed before it can proceed to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate its progression through the drug development pipeline.
In conclusion, 3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with potent biological activities, positions it as a leading candidate for developing innovative cancer therapies. As research continues to unravel its full potential, this compound holds great promise for improving patient outcomes in oncology.
2548983-91-9 (3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)